N-Methyl-N-[3-(3-methyl-2-oxoquinoxalin-1-yl)propyl]prop-2-ynamide

• IUPAC Name: N-methyl-N-[3-(3-methyl-2-oxoquinoxalin-1-yl)propyl]prop-2-ynamide
• InChI: InChI=1S/C16H17N3O2/c1-4-15(20)18(3)10-7-11-19-14-9-6-5-8-13(14)17-12(2)16(19)21/h1,5-6,8-9H,7,10-11H2,2-3H3
• InChI Key: WITNJBMZGRBRGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N(C1=O)CCCN(C)C(=O)C#C
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

“N-Methyl-N-[3-(3-methyl-2-oxoquinoxalin-1-yl)propyl]prop-2-ynamide” is a derivative of quinoxaline. Quinoxaline derivatives are known for their wide range of biological and pharmacological activities.

Synthesis Analysis

The compound is synthesized by condensation of substituted aromatic aldehydes and substituted acetophenones with 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetohydrazide.

Molecular Structure Analysis

The quinoxaline moiety in the molecule is not quite planar. The p-tolyl group is rotationally disordered over two nearly equally populated sets of sites.

Chemical Reactions Analysis

The compound is prepared by condensation of substituted aromatic aldehydes and substituted acetophenones.

Physical And Chemical Properties Analysis

The compound is a light brown solid. It has a melting point of 184°C.

Mechanism of Action

While the exact mechanism of action is not specified in the sources, quinoxaline derivatives are known to inhibit the growth of Gram-positive bacteria and are active against various transplantable tumors.